Cas no 2228216-14-4 (2-(6-methoxypyridin-2-yl)butanedioic acid)

• Product Name: 2-(6-methoxypyridin-2-yl)butanedioic acid
• CAS No: 2228216-14-4
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6190151
• PubChem ID: 165969468
• Update Time: 2025-06-29

2-(6-methoxypyridin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-2-yl)butanedioic acid
• EN300-1810904
• 2228216-14-4

• Inchi： 1S/C10H11NO5/c1-16-8-4-2-3-7(11-8)6(10(14)15)5-9(12)13/h2-4,6H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： BZACUMIBSCPPQW-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C(N=1)OC)CC(=O)O)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.7Ų

Additional information on 2-(6-methoxypyridin-2-yl)butanedioic acid

Research Brief on 2-(6-Methoxypyridin-2-yl)butanedioic Acid (CAS: 2228216-14-4): Recent Advances and Applications

In recent years, the compound 2-(6-methoxypyridin-2-yl)butanedioic acid (CAS: 2228216-14-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of interest is the role of 2-(6-methoxypyridin-2-yl)butanedioic acid as an intermediate in the synthesis of biologically active compounds. Recent publications highlight its utility in the development of enzyme inhibitors, particularly those targeting metabolic pathways involved in inflammatory and oncological diseases. For instance, a 2023 study demonstrated its efficacy as a precursor in the synthesis of novel small-molecule inhibitors of phosphodiesterase-4 (PDE4), a target implicated in chronic inflammatory conditions.

Another significant advancement is the exploration of this compound's pharmacokinetic properties. Research conducted in preclinical models has revealed favorable absorption and distribution profiles, making it a candidate for further optimization in drug design. Additionally, its metabolic stability and low toxicity have been confirmed through in vitro and in vivo studies, underscoring its potential for clinical translation.

Recent structural-activity relationship (SAR) studies have further elucidated the importance of the methoxy and pyridine moieties in the compound's biological activity. Modifications to these functional groups have led to the development of derivatives with enhanced potency and selectivity, opening new avenues for therapeutic innovation. For example, a derivative incorporating a fluorinated substituent exhibited improved binding affinity to target proteins, as reported in a 2024 publication.

In conclusion, 2-(6-methoxypyridin-2-yl)butanedioic acid (CAS: 2228216-14-4) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in the realms of inflammation and oncology. Future studies are expected to focus on optimizing its derivatives and advancing them through preclinical and clinical development pipelines.